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Compound of Interest

Compound Name: Maackiaflavanone A

Cat. No.: B1264175

Essential Safety and Handling Guide for
Maackiaflavanone A

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
Maackiaflavanone A. The following procedures are based on available data for
Maackiaflavanone A and related flavonoid compounds, promoting a culture of safety and
building trust in your laboratory practices.

Physicochemical Properties

A summary of the known quantitative data for Maackiaflavanone A is presented below. This
information is critical for understanding its physical characteristics and for safe handling.
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Property Value Source
Molecular Formula C26H3006 ChemBK[1]
Molar Mass 438.51 g/mol ChemBK[1]
Appearance Powder ChemBK
Predicted Density 1.222 + 0.06 g/cm?3 ChemBK][1]
Predicted Boiling Point 655.9 £ 55.0 °C ChemBK]1]
Storage Condition 2-8°C ChemBK

Hazard Identification and Personal Protective
Equipment (PPE)

A specific Safety Data Sheet (SDS) for Maackiaflavanone A is not publicly available. However,
based on information for the structurally related compound 7-Hydroxyflavanone and general
knowledge of flavonoid compounds, the following potential hazards and protective measures
are recommended. Maackiaflavanone A is a natural product with relatively low toxicity, but
caution should always be exercised.

Potential Hazards:

o May be harmful if swallowed.

e May cause skin and eye irritation.

e As a powder, it may cause respiratory tract irritation if inhaled.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specific Recommendations

Hand Protection Chemical-resistant gloves (e.qg., nitrile rubber).

) Safety glasses with side-shields or chemical
Eye/Face Protection
safety goggles.

Skin and Body Protection Laboratory coat. Ensure skin is not exposed.

Use a NIOSH-approved respirator with a
Respiratory Protection particulate filter if handling large quantities or if

dust is generated.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict procedural workflow is essential for minimizing risk and ensuring

experimental integrity.

w

. Preparation and Weighing:

Conduct all handling of powdered Maackiaflavanone A in a well-ventilated area, preferably

within a chemical fume hood.
Before handling, ensure all necessary PPE is correctly worn.
Use a dedicated, clean weighing vessel and tools.
Minimize the creation of dust during transfer.
. Dissolution:
Common solvents for flavonoids include methanol, ethanol, and dimethyl sulfoxide (DMSO).
Add the solvent to the weighed Maackiaflavanone A powder slowly to avoid splashing.

If sonication or gentle heating is required for dissolution, ensure the container is
appropriately sealed or handled within the fume hood to contain any vapors.

. Experimental Use:
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» Keep containers of Maackiaflavanone A, whether in solid or solution form, closed when not

in use.

e Avoid contact with skin and eyes. If contact occurs, rinse the affected area immediately with
copious amounts of water.

o Clearly label all solutions containing Maackiaflavanone A with the compound name,
concentration, solvent, and date.

Disposal Plan

Proper disposal of chemical waste is paramount for laboratory safety and environmental
protection.

¢ Solid Waste: Collect any unused Maackiaflavanone A powder and contaminated disposable
materials (e.g., weigh boats, gloves, paper towels) in a clearly labeled hazardous waste
container.

» Liquid Waste: Dispose of solutions containing Maackiaflavanone A in a designated, labeled
hazardous waste container for organic solvents. Do not pour down the drain.

» Container Disposal: Rinse empty containers thoroughly with an appropriate solvent. The
rinsate should be collected as hazardous waste. Once clean, the container can be disposed
of according to institutional guidelines.

Workflow and Safety Diagram

The following diagram illustrates the key stages of the handling and disposal workflow for
Maackiaflavanone A, emphasizing the integration of safety measures at each step.
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Caption: Safe handling workflow for Maackiaflavanone A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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